Cas no 68717-70-4 ( )

• Product name: &nbsp
• CAS No: 68717-70-4
• MF: C₂₀H₂₇ClN₂O₆S
• MW: 458.956183671951
• CID: 971894
• PubChem ID: 9569326

  Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-(8-chloro-2,3-dihydrothiochromen-4-ylidene)amino]oxy-3-(cyclohexylamino)propan-2-ol,oxalic acid
• NSC318532
• NSC-318532
• DTXSID80430361
• 68717-70-4
• MLS003115946
•  

• Inchi： InChI=1S/C18H25ClN2O2S.C2H2O4/c19-16-8-4-7-15-17(9-10-24-18(15)16)21-23-12-14(22)11-20-13-5-2-1-3-6-13;3-1(4)2(5)6/h4,7-8,13-14,20,22H,1-3,5-6,9-12H2;(H,3,4)(H,5,6)/b21-17+;
• InChI Key： PRXDJQXTBVQDCA-DIRYEVLESA-N
• SMILES： C1CCC(CC1)NCC(CON=C2CCSC3=C2C=CC=C3Cl)O.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 458.12801
• Monoisotopic Mass: 458.1278355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 128.45
• LogP: 3.38620